Cas no 66279-77-4 ((R)-3-Carboxy-2-(hexanoyloxy)-N,N,N-trimethylpropan-1-aminium)

• Product Name: (R)-3-Carboxy-2-(hexanoyloxy)-N,N,N-trimethylpropan-1-aminium
• CAS No: 66279-77-4
• MF: C₁₃H₂₆NO₄
• MW: 260.349844455719
• CID: 2844179
• PubChem ID: 3246939
• Update Time: 2025-04-21

(R)-3-Carboxy-2-(hexanoyloxy)-N,N,N-trimethylpropan-1-aminium Chemical and Physical Properties

Names and Identifiers

• DTXCID40341464
• SCHEMBL21594810
• NCGC00024634-01
• (R)-3-CARBOXY-2-(HEXANOYLOXY)-N,N,N-TRIMETHYLPROPAN-1-AMINIUM
• CHEMBL1233250
• Tocris-0526
• (2R)-3-carboxy-2-(hexanoyloxy)-N,N,N-trimethylpropan-1-aminium
• Q27461043
• DTXSID30390603
• 66279-77-4
• (R)-3-Carboxy-2-(hexanoyloxy)-N,N,N-trimethylpropan-1-aminium

• Inchi： 1S/C13H25NO4/c1-5-6-7-8-13(17)18-11(9-12(15)16)10-14(2,3)4/h11H,5-10H2,1-4H3/p+1/t11-/m1/s1
• InChI Key： VVPRQWTYSNDTEA-LLVKDONJSA-O
• SMILES： O(C(CCCCC)=O)[C@H](CC(=O)O)C[N+](C)(C)C

Computed Properties

• Exact Mass: 260.18618331Da
• Monoisotopic Mass: 260.18618331Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6Ų